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Compound of Interest

5-Ethyl-2,4-dimethylaniline
Compound Name:
hydrochloride

Cat. No.: B594346

CAS Number: 1244949-51-6

This technical guide provides a comprehensive overview of 5-Ethyl-2,4-dimethylaniline
hydrochloride, a chemical compound of interest to researchers, scientists, and professionals
in the field of drug development. The document details its chemical properties, synthesis, and
potential applications, with a focus on experimental protocols and data presentation.

Chemical and Physical Properties

5-Ethyl-2,4-dimethylaniline hydrochloride is a substituted aniline derivative. The
hydrochloride salt form enhances its stability and solubility in aqueous solutions, making it
suitable for various research and development applications. A summary of its key quantitative
properties is presented in Table 1.

Property Value Reference
CAS Number 1244949-51-6 [11[21[3]
Molecular Formula C10H16CIN [2]
Molecular Weight 185.69 g/mol [2]

LogP 3.831 [2]

PSA (Polar Surface Area) 26.02 A2 [2]
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Synthesis

The synthesis of 5-Ethyl-2,4-dimethylaniline hydrochloride typically involves the introduction
of an ethyl group to the aromatic ring of 2,4-dimethylaniline, followed by the formation of the
hydrochloride salt. While a specific detailed protocol for the 5-ethyl isomer is not readily
available in the public domain, a general and analogous procedure for the synthesis of N-
alkyated dimethylaniline hydrochlorides can be adapted. This generally proceeds via two main
routes: direct alkylation or reductive amination.

Experimental Protocol: General Synthesis of an
Ethylated Dimethylaniline Hydrochloride (Analogous)

This protocol is based on the synthesis of a structurally related compound, N-ethyl-2,4-
dimethylaniline hydrochloride, and can be adapted for the synthesis of the target molecule.

Method 1: Alkylation of 2,4-Dimethylaniline

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 2,4-dimethylaniline in a suitable organic solvent such as ethanol or N,N-
dimethylformamide (DMF).

o Addition of Base: Add a base, such as potassium carbonate or sodium hydroxide, to the
solution. The base acts as a proton scavenger.

o Alkylation: Slowly add an ethylating agent, such as ethyl bromide or ethyl iodide, to the
reaction mixture.

o Reaction Conditions: Heat the mixture to a temperature between 40-80°C and stir for 2-4
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Extract the
product into an organic solvent like ethyl acetate. Wash the organic layer with water and
brine.

 Purification of the Free Base: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude 5-ethyl-2,4-dimethylaniline. Further
purification can be achieved by column chromatography on silica gel.
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» Hydrochloride Salt Formation: Dissolve the purified free base in a suitable solvent (e.g.,
diethyl ether or ethyl acetate) and bubble dry hydrogen chloride gas through the solution, or
add a solution of HCI in an organic solvent. The hydrochloride salt will precipitate out of the

solution.

« |solation: Collect the precipitate by filtration, wash with a small amount of cold solvent, and
dry under vacuum to yield 5-Ethyl-2,4-dimethylaniline hydrochloride.

Method 2: Reductive Amination

An alternative synthetic route involves the reductive amination of a suitable carbonyl compound
with 2,4-dimethylaniline.

Potential Applications in Research and Drug
Development

5-Ethyl-2,4-dimethylaniline and its derivatives are valuable intermediates in the synthesis of a
variety of organic molecules.[4] Their structural motif is found in compounds with potential
applications in:

e Agrochemicals: As a building block for herbicides and fungicides.[4]
e Dyes and Pigments: Used in the manufacturing of various colorants.

o Pharmaceuticals: Serves as a precursor for the synthesis of biologically active molecules.
Research into related compounds suggests potential antimicrobial and anticancer properties.

Experimental Workflow: General Biological
Screening

While specific biological data for 5-Ethyl-2,4-dimethylaniline hydrochloride is limited, a
general workflow for its initial biological screening can be proposed. This workflow is designed
to assess its potential as a lead compound in drug discovery.
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Compound Synthesis & Characterization

Synthesis of 5-Ethyl-2,4-dimethylaniline HCI

Purification (e.g., Recrystallization, Chromatography)

Characterization (NMR, MS, IR)

Biological Screening

Cytotoxicity Assays (e.g., MTT on cancer cell lines) Antimicrobial Assays (e.g., MIC against bacterial/fungal strains)

Data Analysis & Hit Identification

Gata Analysis (IC50, MIC determinationD

Hit Identification

Lead Op$mization

Structure-Activity Relationship (SAR) Studies

Click to download full resolution via product page

Caption: A general workflow for the synthesis, characterization, and initial biological screening
of 5-Ethyl-2,4-dimethylaniline hydrochloride.
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Characterization and Analytical Data

The structural confirmation of 5-Ethyl-2,4-dimethylaniline hydrochloride is typically achieved
through a combination of spectroscopic techniques. While specific spectra for this compound
are not publicly available, researchers can expect to utilize the following methods for
characterization:

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for
determining the chemical structure, including the position of the ethyl and methyl groups on
the aniline ring.

o Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation
pattern of the molecule.

« Infrared (IR) Spectroscopy: Helps in identifying the functional groups present in the
molecule, such as the N-H and C-H bonds.

Chemical database entries suggest that NMR, IR, and MS data for this compound are available
from commercial suppliers.[2][5]

Conclusion

5-Ethyl-2,4-dimethylaniline hydrochloride is a chemical intermediate with potential for use in
the synthesis of novel compounds for various industrial and research applications, including
drug discovery. This guide provides a foundational understanding of its properties, a general
synthetic approach, and a proposed workflow for its biological evaluation. Further research is
warranted to fully elucidate its synthetic protocols and explore its biological activity profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to 5-Ethyl-2,4-dimethylaniline
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b594346#5-ethyl-2-4-dimethylaniline-hydrochloride-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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